Magnesium sulfate
Overview
Description
Magnesium Sulfate Description
Magnesium sulfate, commonly known as Epsom salt, is a chemical compound containing magnesium, sulfur, and oxygen with the formula MgSO₄. It is used in various applications, including medicine, agriculture, and industry. In the medical field, magnesium sulfate is known for its neuroprotective properties, particularly in conditions such as severe preeclampsia or eclampsia, where it acts as an anticonvulsant . It is also used in intensive care units (ICUs) for its wide range of clinical applications, including the correction of hypomagnesemia and neuroprotection .
Synthesis Analysis
The synthesis of magnesium sulfate can occur through the reaction of magnesium oxide with sulfuric acid. In a research context, magnesium sulfate can be prepared in different hydrated forms, such as magnesium hydroxide sulfate hydrate (MHSH), which is produced under hydrothermal conditions . The synthesis process is crucial for obtaining the desired stoichiometry and purity of the compound, which can be confirmed through various characterization techniques.
Molecular Structure Analysis
Magnesium sulfate exists in several hydrated forms, with the molecular structure depending on the number of water molecules associated with the compound. For instance, magnesium sulfate can crystallize with different numbers of water molecules, leading to various hydrates such as hexahydrite, starkeyite, kieserite, and epsomite . The molecular structure is characterized by the central magnesium ion coordinated by oxygen atoms from sulfate and water molecules.
Chemical Reactions Analysis
Magnesium sulfate participates in various chemical reactions, including its interaction with other ions in solutions. For example, in seawater, magnesium sulfate can form ion pairs, which are characterized by specific association constants . The compound's reactivity is also evident in its corrosion behavior in sodium sulfate solutions, where it is controlled by the presence of a thin oxide film on the magnesium surface .
Physical and Chemical Properties Analysis
The physical and chemical properties of magnesium sulfate are influenced by its molecular structure and the presence of water of hydration. The compound's solubility, thermal behavior, and electrochemical properties are of particular interest. Magnesium sulfate hydrates show different stability levels depending on temperature and water vapor pressure . The solubility of magnesium sulfate in artificial seawater has been studied to understand the extent of magnesium and sulfate ion association . Additionally, the thermal behavior of organically templated magnesium sulfates has been investigated, revealing the compound's dehydration steps and the formation of intermediate hydrates .
Case Studies
In the context of neuroprotection, magnesium sulfate has been shown to inhibit the release of inflammatory mediators in lipopolysaccharide (LPS)-activated microglia, a process mediated by inhibiting L-type calcium channels and the NF-κB signaling pathway . In the field of electrochemistry, the compatibility of magnesium sulfate with a sulfur cathode has been studied, demonstrating the potential for using magnesium metal as a rechargeable battery anode material .
Scientific Research Applications
Planetary Remote Sensing
- Field : Planetary Science
- Application : Magnesium sulfate has been widely detected on the surface of Mars. The occurrence of magnesium sulfate and mixed cationic sulfates preserves clues regarding the sedimentary environment, hydrological processes, and climate history of ancient Mars .
- Methods : Seven magnesium sulfate double salts were synthesized in the laboratory using a high-temperature solid phase reaction or slow evaporation of aqueous solutions. The samples were analyzed using X-ray diffraction to confirm their phase and homogeneity .
- Results : The spectra of the analyzed magnesium sulfate double salts exhibited distinctive spectral features. These laboratory results may provide new insights for the identification of various magnesium sulfate double salts on Mars during the interpretation of in situ data collected by various Mars rovers .
Agriculture
- Field : Agriculture
- Application : Magnesium sulfate is used as a supplement to fertilizers, providing magnesium, which is an essential nutrient for plants .
- Methods : A meta-analysis was performed with 570 paired observations retrieved from 99 field research articles to compare effects of Mg fertilization on crop production and corresponding agronomic efficiencies in different production systems under varying soil conditions .
- Results : The mean value of yield increase and agronomic efficiency derived from Mg application was 8.5% and 34.4 kg kg -1 respectively, when combining all yield measurements together, regardless of the crop type, soil condition, and other factors .
Medicine
- Field : Medicine
- Application : Magnesium sulfate is used clinically to prevent eclamptic seizures during pregnancy and as a tocolytic for preterm labor. More recently, it has been implicated as offering neural protection in utero for at-risk infants . It is also used as a laxative .
- Methods : Clinical trials and studies are conducted to assess the efficacy of magnesium sulfate in these applications .
- Results : The results of these studies have shown that magnesium sulfate can be effective in these applications, although evidence is mixed .
Molecular Biology
- Field : Molecular Biology
- Application : Magnesium sulfate is suitable for sensitive molecular biology applications .
- Methods : It is used in various experimental procedures in molecular biology due to its affinity for water .
- Results : The results of these experiments can vary depending on the specific application, but magnesium sulfate is generally found to be effective in these contexts .
Analgesia
- Field : Anesthesiology
- Application : Magnesium sulfate is used within multimodal analgesia, pre-emptive, or preventive analgesia. It is a non-competitive N-methyl d-aspartate receptor antagonist with antinociceptive effects .
- Methods : The study was conducted to detect the proper use of MgSO4 as an analgesic being a non-competitive N-methyl d-aspartate (NMDA) .
- Results : The use of MgSO4 in a bolus with or without infusion is comparable in the control of intraoperative and postoperative pain .
Horticulture
- Field : Horticulture
- Application : Magnesium is pivotal for the vitality, yield, and quality of horticultural crops. It powers photosynthesis as an integral component of chlorophyll, bolstering growth and biomass accumulation .
- Methods : Research is being conducted on the application of magnesium oxide nanoparticles (MgO-NPs), which, owing to their nanoscale size and high reactivity, optimize nutrient uptake, and enhance plant growth and stress resilience .
- Results : Effective Mg management through soil tests, balanced fertilization, and pH adjustments holds promise for maximizing crop health, productivity, and sustainability .
Immune Regulation
- Field : Immunology
- Application : Magnesium has a unique range of biological functions and is one of the most significant micronutrients in biological systems. It plays a pivotal role in diverse immune responses by participating in multiple mechanisms .
- Methods : A literature review was conducted on MEDLINE, PubMed, EMBASE, Web of Science to determine the impact of Magnesium on immune regulation in three settings of inflammation, infection, and cancer .
- Results : Magnesium has long been associated with immunological responses, both nonspecific and specific. It facilitates substance P binding to lymphoblasts, promotes T helper, B cell, and macrophage responses to lymphokines, and facilitates antibody-dependent cytolysis and immune cell adherence .
Organic Synthesis
- Field : Organic Chemistry
- Application : Magnesium sulfate is commonly used as a desiccant in organic synthesis due to its affinity for water .
- Methods : In organic synthesis, magnesium sulfate is used to dry organic solutions before distillation .
- Results : The use of magnesium sulfate as a desiccant helps to prevent the formation of azeotropes with water during the distillation process, leading to more efficient and effective distillations .
Future Directions
Magnesium is essential for optimal immune function and regulating inflammation . Deficiency in magnesium can lead to temporary or long-term immune dysfunction . A balanced diet usually provides sufficient magnesium, but supplementation may be necessary in some cases . Excessive supplementation can have negative impacts on immune function and should be avoided .
properties
IUPAC Name |
magnesium;sulfate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Mg.H2O4S/c;1-5(2,3)4/h;(H2,1,2,3,4)/q+2;/p-2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSNNHWWHGAXBCP-UHFFFAOYSA-L | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-]S(=O)(=O)[O-].[Mg+2] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
MgSO4, MgO4S | |
Record name | MAGNESIUM SULFATE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1197 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Record name | magnesium sulfate | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Magnesium_sulfate | |
Description | Chemical information link to Wikipedia. | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
10034-99-8 (heptahydrate) | |
Record name | Magnesium sulfate anhydrous | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007487889 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID6042105 | |
Record name | Magnesium sulfate anhydrous | |
Source | EPA DSSTox | |
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Molecular Weight |
120.37 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder; Dry Powder, Liquid; Dry Powder, Pellets or Large Crystals; Liquid; Liquid, Other Solid; NKRA; Other Solid; Pellets or Large Crystals; Pellets or Large Crystals, Liquid, White solid with a bitter, saline taste; [ICSC], HYGROSCOPIC ODOURLESS WHITE CRYSTALS OR POWDER. | |
Record name | Sulfuric acid magnesium salt (1:1) | |
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Record name | Magnesium sulfate | |
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Record name | MAGNESIUM SULFATE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
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Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Solubility |
SOL IN 2 PARTS H2O AT 20 °C /TRIHYDRATE/, In ether, 1.16 g/100 ml at 18 °C; insoluble in acetone; soluble in alcohol and glycerin, Soluble in glycerol, In water, 360 g/l @ 20 °C, Solubility in water, 20 g/100 ml at 0 °C, 73.8 g/100 ml at 100 °C., Solubility in water, g/100ml at 20 °C: 30 (good) | |
Record name | Magnesium sulfate | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB00653 | |
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Record name | MAGNESIUM SULFATE | |
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Record name | MAGNESIUM SULFATE | |
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Density |
2.66 g/cu cm, Efflorescent crystals or powder; bitter, saline, cooling taste; density: 1.67; pH 6-7; soluble in water (g/100 ml): 71 @ 20 °C, 91 @ 40 °C; slightly soluble in alcohol; its aqueous soln is neutral; it loses 4 H2O @ 70-80 °C, 5 H2O @ 100 °C, 6 H2O @ 120 °C; loses last molecule of H2O @ about 250 °C; rapidly reabsorbing water when exposed to moist air; on exposure to dry air at ordinary temperatures it losses approx one H2O /Heptahydrate/, 2.66 g/cm³ | |
Record name | MAGNESIUM SULFATE | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/664 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | MAGNESIUM SULFATE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1197 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Mechanism of Action |
Magnesium is the second most plentiful cation of the intracellular fluids. It is essential for the activity of many enzyme systems and plays an important role with regard to neurochemical transmission and muscular excitability. Magnesium sulfate reduces striated muscle contractions and blocks peripheral neuromuscular transmission by reducing acetylcholine release at the myoneural junction. Additionally, Magnesium inhibits Ca2+ influx through dihydropyridine-sensitive, voltage-dependent channels. This accounts for much of its relaxant action on vascular smooth muscle., CATHARTIC ACTION RESULTS FROM FACT THAT MGSO4 IS NOT ABSORBED FROM INTESTINAL TRACT, & THUS RETAINS SUFFICIENT WATER WITHIN LUMEN OF BOWEL TO MAKE AN ISOTONIC SOLN. IN EVENT...SALT IS GIVEN IN HYPERTONIC SOLN, SOURCE OF WATER WOULD BE BODY FLUIDS, &...DEHYDRATING ACTION IS EXERTED. /HEPTAHYDRATE, USP/, EXACT MECHANISM OF.../CNS/ DEPRESSANT ACTIVITY IS NOT FULLY KNOWN; HOWEVER, EXCESS MAGNESIUM APPEARS TO DECR AMT OF ACETYLCHOLINE LIBERATED BY MOTOR NERVE IMPULSE. /HEPTAHYDRATE INJECTION USP/, Isolated myometrial strips were obtained from humans undergoing elective cesarean section at term pregnancy and Wistar albino rats on gestational days 19-21. These strips were mounted in organ baths for recording of isometric tensions. The effect of magnesium sulfate, isradipine, and ritodrine on the amplitude and frequency of spontaneous contractions was compared. ... Ritodrine (10-8-10-5 M) concentration-dependently inhibited the frequency and amplitude of spontaneous contractions of myometrial strips. At 10-4 M, tachyphylaxis of ritodrine occurred and contractions started again. Magnesium sulfate (10-7-10-4 M) inhibited the frequency but did not change the amplitude of the spontaneous contractions. Isradipine (10-7-10-4 M) had a concentration-related inhibitor effect on both the frequency and amplitude of the spontaneous contractions. The effects of magnesium sulfate, isradipine, and ritodrine were considerably similar in myometrium strips obtained from pregnant rats and humans. ... | |
Record name | Magnesium sulfate | |
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Record name | MAGNESIUM SULFATE | |
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Product Name |
Magnesium Sulfate | |
Color/Form |
Colorless crystalline solid, Orthorhombic crystals, Opaque powder | |
CAS RN |
7487-88-9, 18939-43-0, 68081-97-0 | |
Record name | Magnesium sulfate anhydrous | |
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Record name | Magnesium sulfate | |
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Record name | Sulfuric acid, mono-C10-16-alkyl esters, magnesium salts | |
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Record name | Magnesium sulfate | |
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Record name | Magnesium sulphate | |
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Record name | MAGNESIUM SULFATE ANHYDROUS | |
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Record name | MAGNESIUM SULFATE | |
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Melting Point |
Decomposes @ 1124 °C | |
Record name | Magnesium sulfate | |
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URL | https://www.drugbank.ca/drugs/DB00653 | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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